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Compound of Interest

Compound Name: Glu(OtBu)-NPC

Cat. No.: B15384543 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of N-

α-(9-Fluorenylmethoxycarbonyl)-L-glutamic acid γ-tert-butyl ester, commonly known as Fmoc-

Glu(OtBu)-OH. This compound is a critical building block in solid-phase peptide synthesis

(SPPS), widely utilized in the development of peptide-based therapeutics.

Physicochemical Data
The fundamental properties of Fmoc-Glu(OtBu)-OH are summarized below. This data is

essential for accurate reagent preparation, reaction stoichiometry, and analytical

characterization.

Property Value Notes

CAS Number 71989-18-9 ---

Molecular Weight
425.47 g/mol [1], 425.49 g/mol

, 425.5 g/mol [2][3]
Anhydrous

Molecular Formula C₂₄H₂₇NO₆[1][2] ---

EC Number 276-253-8[1] ---

Beilstein/REAXYS 3636375[1] ---

PubChem CID 2724637[3] ---
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A hydrated form of this compound also exists with a molecular weight of 443.5 g/mol

(C₂₄H₂₉NO₇)[4][5].

Experimental Protocols
Application in Peptide Synthesis:

Fmoc-Glu(OtBu)-OH is a standard derivative used in peptide synthesis. The tert-butyl (OtBu)

ester protects the side chain of glutamic acid. This protecting group is stable under the basic

conditions used for the removal of the Fmoc group from the N-terminus but is readily cleaved

under acidic conditions.

Deprotection of the Side Chain:

The cleavage of the t-butyl ester from the side chain is typically performed concurrently with the

cleavage of the peptide from the resin (e.g., Wang or Rink amide resins). A common acidic

cleavage cocktail includes trifluoroacetic acid (TFA).

Scavengers:

The cleavage of the t-butyl group generates tert-butyl cations. These cations can lead to the

formation of byproducts by reacting with nucleophilic residues in the peptide chain. To prevent

these side reactions, it is crucial to add scavengers to the cleavage mixture. Common

scavengers include triisopropylsilane (TIS) and water. For peptides containing sensitive

residues like tryptophan or methionine, scavengers such as thioanisole or 1,2-ethanedithiol

(EDT) are often included.

Logical Relationship of Compound Identifiers
The following diagram illustrates the relationship between the chemical compound and its

various identifiers, which are crucial for regulatory and research tracking purposes.
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Fmoc-Glu(OtBu)-OH

CAS: 71989-18-9

is registered as

MW: 425.47 g/mol

has a

Formula: C24H27NO6

is described by

EC: 276-253-8

is linked to

Click to download full resolution via product page

Caption: Relationship between Fmoc-Glu(OtBu)-OH and its key chemical identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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